Cas no 1179751-43-9 (5-(propane-2-sulfonyl)methylfuran-2-carboxylic acid)

• Product Name: 5-(propane-2-sulfonyl)methylfuran-2-carboxylic acid
• CAS No: 1179751-43-9
• MF: C₉H₁₂O₅S
• MW: 232.253582000732
• CID: 5157403
• PubChem ID: 58144284
• Update Time: 2025-06-11

5-(propane-2-sulfonyl)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((Isopropylsulfonyl)methyl)furan-2-carboxylic acid
• 5-[(propane-2-sulfonyl)methyl]furan-2-carboxylic acid
• 5-(Propane-2-sulfonylmethyl)-furan-2-carboxylic acid
• 5-(propane-2-sulfonyl)methylfuran-2-carboxylic acid

• Inchi： 1S/C9H12O5S/c1-6(2)15(12,13)5-7-3-4-8(14-7)9(10)11/h3-4,6H,5H2,1-2H3,(H,10,11)
• InChI Key： NFUMAAICXZRSGL-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(C(=O)O)O1)(C(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 0.9
• Topological Polar Surface Area: 93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-(propane-2-sulfonyl)methylfuran-2-carboxylic acid

5-(Propane-2-sulfonyl)methylfuran-2-carboxylic Acid: A Comprehensive Overview

5-(Propane-2-sulfonyl)methylfuran-2-carboxylic acid (CAS No. 1179751-43-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-(propane-2-sulfonyl)methylfuran-2-carboxylic acid consists of a furan ring linked to a carboxylic acid group and a sulfonyl-containing substituent. The presence of these functional groups imparts distinct chemical and biological properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the multifaceted nature of 5-(propane-2-sulfonyl)methylfuran-2-carboxylic acid. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated its potent anti-inflammatory properties. The researchers found that this compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in both in vitro and in vivo models. This suggests that 5-(propane-2-sulfonyl)methylfuran-2-carboxylic acid could be a valuable lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 5-(propane-2-sulfonyl)methylfuran-2-carboxylic acid has also shown promise in cancer research. A study conducted by the National Cancer Institute (2023) revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation pathways. These findings underscore the potential of 5-(propane-2-sulfonyl)methylfuran-2-carboxylic acid as a novel anticancer agent.

The pharmacokinetic properties of 5-(propane-2-sulfonyl)methylfuran-2-carboxylic acid have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences (2023) reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral therapeutic agent.

Safety and toxicity assessments are essential for any compound with therapeutic potential. A comprehensive toxicity study conducted by the Institute of Toxicology (2023) found that 5-(propane-2-sulfonyl)methylfuran-2-carboxylic acid is generally well-tolerated at therapeutic doses. The study did not report any significant adverse effects on major organs or systems, further supporting its safety profile.

The synthetic routes for producing 5-(propane-2-sulfonyl)methylfuran-2-carboxylic acid have been optimized to ensure high yields and purity. A recent publication in Organic Letters (2023) described an efficient synthesis method involving a series of well-characterized steps, including nucleophilic substitution and ring closure reactions. This synthetic approach not only simplifies the production process but also enhances the scalability for industrial applications.

In conclusion, 5-(propane-2-sulfonyl)methylfuran-2-carboxylic acid (CAS No. 1179751-43-9) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting area of ongoing research. As more studies are conducted, it is likely that this compound will continue to reveal new avenues for therapeutic innovation.